1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
A study by Waldo, Mehta, and Larock (2008) presented the synthesis of functionally substituted 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles, which are converted to 1-acyl-4-iodo-1H-pyrazoles using ICl and Li2CO3. This process highlights a method for preparing substituted pyrazoles, a category in which 1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole falls (Waldo, Mehta, & Larock, 2008).
Cabildo, Claramunt, and Elguero (1984) reported on the 13C NMR chemical shifts of N-unsubstituted and N-methyl-pyrazole derivatives, providing important data for understanding the electronic environment in pyrazole compounds, relevant to 1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole (Cabildo, Claramunt, & Elguero, 1984).
Applications in Organic Chemistry
Martins et al. (2012) conducted a study on the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles, demonstrating the potential for creating diverse pyrazole derivatives, which could be applied to the synthesis of compounds like 1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole (Martins et al., 2012).
Wang, Kang, Zheng, and Wei (2013) focused on the preparation of new 1H-pyrazole derivatives, which is relevant for understanding the structural diversity and possible applications of pyrazole compounds including 1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole (Wang, Kang, Zheng, & Wei, 2013).
Potential Applications in Material Science
- Cano et al. (1997) explored the use of pyrazoles in rhodium chemistry, indicating potential applications in material science and coordination chemistry. This research may provide insights into the utilization of compounds like 1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole in similar contexts (Cano et al., 1997).
Mechanism of Action
The mechanism of action of “1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole” is not detailed in the sources I found.
Safety and Hazards
properties
IUPAC Name |
1-butyl-4-iodo-3-(propan-2-yloxymethyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19IN2O/c1-4-5-6-14-7-10(12)11(13-14)8-15-9(2)3/h7,9H,4-6,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UARIERWMFBRPLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=N1)COC(C)C)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-butyl-4-iodo-3-(isopropoxymethyl)-1H-pyrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]prop-2-en-1-one](/img/structure/B2439424.png)
![2-Chloro-N-[[3-methylsulfonyl-5-(trifluoromethyl)phenyl]methyl]-6-(trifluoromethyl)pyridine-4-carboxamide](/img/structure/B2439425.png)
![N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-fluorophenyl)oxalamide](/img/structure/B2439426.png)
![5-bromo-2-chloro-N-[2-(diethylamino)propyl]pyridine-3-sulfonamide](/img/structure/B2439427.png)
Most popular with customers
![2-(1H-indol-3-yl)-2-oxo-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B2439435.png)
![1-Benzyl-1,6-diazaspiro[3.3]heptane](/img/structure/B2439437.png)
![2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethoxy)phenyl]-1H-pyrrol-3-yl}ethan-1-one](/img/structure/B2439438.png)
![N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-carboxamide](/img/structure/B2439443.png)
